
Safety and Handling of 2-Chloroterephthalic
Acid: A Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Chloroterephthalic acid

Cat. No.: B158751 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2-
Chloroterephthalic acid. Due to the limited availability of specific toxicological data for this

compound, this document incorporates safety information from analogous compounds, such as

terephthalic acid and other chlorinated aromatic carboxylic acids, to provide a comprehensive

understanding of the potential hazards and recommended safety measures.

Hazard Identification and Classification
While a specific GHS classification for 2-Chloroterephthalic acid is not readily available,

based on data for similar aromatic carboxylic acids, it should be handled as a compound that

may cause skin, eye, and respiratory irritation.[1] As with many finely powdered organic solids,

it may also form combustible dust concentrations in the air.[2]

Potential Health Effects:

Eye Contact: May cause serious eye irritation.[1]

Skin Contact: May cause skin irritation.[1]

Inhalation: May cause respiratory tract irritation.[1]

Ingestion: May be harmful if swallowed.
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Physical and Chemical Hazards:

Combustible solid.[3] Fine dust dispersed in air may ignite.[2]

Reacts with strong oxidizing agents.[1][3]

Quantitative Data Summary
The following tables summarize the known physical and chemical properties of 2-
Chloroterephthalic acid. Toxicological data is largely unavailable and should be inferred with

caution from related compounds.

Table 1: Physical and Chemical Properties of 2-Chloroterephthalic Acid

Property Value Reference

CAS Number 1967-31-3 [4](--INVALID-LINK--)

Molecular Formula C₈H₅ClO₄ [5](--INVALID-LINK--)

Molecular Weight 200.58 g/mol [5](--INVALID-LINK--)

Appearance
White to light yellow powder or

crystal
[4](--INVALID-LINK--)

Purity >98.0% (GC) [4](--INVALID-LINK--)

Synonyms

2-Chloro-1,4-

benzenedicarboxylic Acid, 3-

Chloro-4-carboxybenzoic Acid

[4](--INVALID-LINK--)

Table 2: Toxicological Data (Data for structurally similar compounds)
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Parameter Value Species Route
Source
(Compound)

Acute Toxicity
Not classified as

acutely toxic
- -

Carl ROTH

(Terephthalic

acid)[3]

Skin

Corrosion/Irritatio

n

Causes skin

irritation
- -

Sigma-Aldrich (2-

Aminoterephthali

c acid)

Serious Eye

Damage/Irritation

Causes serious

eye irritation
- -

Sigma-Aldrich (2-

Aminoterephthali

c acid)

Respiratory/Skin

Sensitization

Shall not be

classified as a

sensitizer

- -

Carl ROTH

(Terephthalic

acid)[3]

Germ Cell

Mutagenicity

Shall not be

classified as

mutagenic

- -

Carl ROTH

(Terephthalic

acid)[3]

Carcinogenicity

Shall not be

classified as

carcinogenic

- -

Carl ROTH

(Terephthalic

acid)[3]

Reproductive

Toxicity

Shall not be

classified as a

reproductive

toxicant

- -

Carl ROTH

(Terephthalic

acid)[3]

STOT-Single

Exposure

May cause

respiratory

irritation

- Inhalation

Sigma-Aldrich (2-

Aminoterephthali

c acid)

STOT-Repeated

Exposure
No effects known - -

Alfa Aesar

(Terephthalic

acid)[1]

Aspiration

Hazard

No effects known - - Alfa Aesar

(Terephthalic
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acid)[1]

Experimental Protocols
General Handling and Personal Protective Equipment
(PPE)
This protocol outlines the essential steps for safely handling 2-Chloroterephthalic acid in a

laboratory setting.

Preparation

Personal Protective Equipment (PPE) Handling Procedure

Storage

Review Safety Data Sheet (SDS) for 2-Chloroterephthalic acid and related compounds

Ensure availability and functionality of safety equipment (fume hood, safety shower, eyewash station)

Don appropriate Personal Protective Equipment (PPE)

Safety goggles with side shields or face shield Chemical-resistant gloves (e.g., nitrile) Laboratory coat Closed-toe shoes Respiratory protection (if handling large quantities or if dust is generated) Work in a well-ventilated area, preferably a chemical fume hood

Avoid generating dust

Use non-sparking tools for transfers

Keep container tightly closed when not in use

Avoid contact with skin, eyes, and clothing

Wash hands thoroughly after handling

Store in a cool, dry, well-ventilated area

Keep away from strong oxidizing agents

Store in a tightly sealed, properly labeled container

Click to download full resolution via product page

Caption: General laboratory workflow for handling 2-Chloroterephthalic acid.

Accidental Release Measures
This protocol details the steps to be taken in the event of a spill of 2-Chloroterephthalic acid.
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Spill Response

Evacuate non-essential personnel from the area

Ensure adequate ventilation

Wear appropriate PPE (respirator, gloves, safety goggles, lab coat)

Avoid breathing dust

Moisten the spilled material to prevent dust generation

Carefully sweep or scoop up the material

Place in a sealed, labeled container for disposal

Clean the spill area with soap and water

Dispose of contaminated materials as hazardous waste

Click to download full resolution via product page

Caption: Spill response procedure for 2-Chloroterephthalic acid.

First Aid Measures
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Immediate medical attention is recommended in all cases of exposure.

First Aid Protocols

Inhalation Skin Contact Eye Contact Ingestion

Move person to fresh air

If not breathing, give artificial respiration

Seek immediate medical attention

Immediately wash skin with plenty of soap and water for at least 15 minutes

Remove contaminated clothing

If irritation persists, seek medical attention

Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally

Remove contact lenses, if present and easy to do

Seek immediate medical attention

Do NOT induce vomiting

Rinse mouth with water

Seek immediate medical attention

Click to download full resolution via product page

Caption: First aid measures for exposure to 2-Chloroterephthalic acid.

Firefighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-

resistant foam.[2]

Specific Hazards Arising from the Chemical:

May form combustible dust concentrations in air.[2]

Thermal decomposition can lead to the release of irritating gases and vapors, including

carbon monoxide, carbon dioxide, and hydrogen chloride.[2]

Protective Equipment and Precautions for Firefighters:

Wear self-contained breathing apparatus (SCBA) and full protective gear.[2]

Storage and Disposal
Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Store away from incompatible materials such as strong oxidizing agents.[2]

Disposal:
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Dispose of contents and container in accordance with local, regional, national, and

international regulations.[2] Waste material should be disposed of in an approved waste

disposal plant.[2]

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS). Users should always consult the most current

SDS for 2-Chloroterephthalic acid from their supplier before handling this chemical. All

laboratory work should be conducted by trained professionals in accordance with established

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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